Cas no 870480-56-1 (Bis-5,5-nortrachelogenin)

• Product Name: Bis-5,5-nortrachelogenin
• CAS No: 870480-56-1
• MF: C₄₀H₄₂O₁₄
• MW: 746.753093242645
• CID: 1080734
• PubChem ID: 73000820
• Update Time: 2025-07-15

Bis-5,5-nortrachelogenin Chemical and Physical Properties

Names and Identifiers

• Bis-5,5-nortrachelogenin
• (+/-)-Bis-5
• [ "(+/-)-Bis-5", "5-nortrachelogenin" ]
• (3R,4R)-3-hydroxy-4-[[4-hydroxy-3-[2-hydroxy-5-[[(3R,4R)-4-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-5-oxooxolan-3-yl]methyl]-3-methoxyphenyl]-5-methoxyphenyl]methyl]-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• 870480-56-1
• (3S,4S)-3-hydroxy-4-[[4-hydroxy-3-[2-hydroxy-5-[[(3S,4S)-4-hydroxy-4-[(4-hydroxy-3-methoxyphenyl)methyl]-5-oxooxolan-3-yl]methyl]-3-methoxyphenyl]-5-methoxyphenyl]methyl]-3-[(4-hydroxy-3-methoxyphenyl)methyl]oxolan-2-one
• HY-N2939
• DA-51186
• CS-0023564
• AKOS032961909
• 2(3H)-Furanone, 4,4'-[(6,6'-dihydroxy-5,5'-dimethoxy[1,1'-biphenyl]-3,3'-diyl)bis(methylene)]bis[dihydro-3-hydroxy-3-[(4-hydroxy-3-methoxyphenyl)methyl]-, (3S,3'S,4S,4'S)-

• Inchi： 1S/C40H42O14/c1-49-31-13-21(5-7-29(31)41)17-39(47)25(19-53-37(39)45)9-23-11-27(35(43)33(15-23)51-3)28-12-24(16-34(52-4)36(28)44)10-26-20-54-38(46)40(26,48)18-22-6-8-30(42)32(14-22)50-2/h5-8,11-16,25-26,41-44,47-48H,9-10,17-20H2,1-4H3/t25-,26-,39-,40-/m0/s1
• InChI Key： UFFFFORCHIKZSY-YSECKRNDSA-N
• SMILES： OC1C(OC)=CC(C[C@H]2COC(=O)[C@]2(O)CC2C=CC(O)=C(OC)C=2)=CC=1C1C(O)=C(OC)C=C(C[C@H]2COC(=O)[C@]2(O)CC2C=CC(O)=C(OC)C=2)C=1

Computed Properties

• Exact Mass: 746.25700
• Monoisotopic Mass: 746.25745601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 13
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 930.9±60.0 °C at 760 mmHg
• Flash Point: 285.1±26.4 °C
• PSA: 210.90000
• LogP: 3.58900
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Bis-5,5-nortrachelogenin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans 9,9'-epoxylignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Tetrahydrofuran lignans 9,9'-epoxylignans

Additional information on Bis-5,5-nortrachelogenin

Comprehensive Overview of Bis-5,5-nortrachelogenin (CAS No. 870480-56-1): Properties, Applications, and Research Insights

Bis-5,5-nortrachelogenin (CAS No. 870480-56-1) is a bioactive lignan derivative gaining attention in pharmaceutical and nutraceutical research. This compound, structurally related to trachelogenin, exhibits unique properties due to its dimeric configuration. Researchers are increasingly exploring its potential as a natural product-derived therapeutic agent, particularly in the context of oxidative stress management and cellular health modulation.

The growing interest in plant-derived bioactive compounds has propelled studies on Bis-5,5-nortrachelogenin. Current research focuses on its molecular mechanisms and potential applications in supporting metabolic health. Unlike synthetic compounds, this natural derivative aligns with the rising consumer demand for sustainable bioactives in the wellness industry. Analytical studies using HPLC-MS techniques have characterized its stability profile, making it suitable for various formulation developments.

In the context of nutraceutical innovation, CAS 870480-56-1 demonstrates promising bioavailability parameters compared to monomeric lignans. Recent preclinical investigations suggest its potential role in cellular signaling pathways, particularly those related to inflammatory response modulation. These findings address common consumer queries about natural alternatives for immune support, positioning this compound as a subject of significant scientific and commercial interest.

The pharmacological profile of Bis-5,5-nortrachelogenin includes notable antioxidant capacity, as measured by ORAC assays. This property correlates with emerging trends in healthy aging research, answering frequent searches about natural anti-aging compounds. Its molecular structure, featuring characteristic dibenzylbutyrolactone units, contributes to both its stability and biological activity, distinguishing it from simpler lignan precursors.

From a technical perspective, 870480-56-1 presents specific spectroscopic fingerprints that facilitate quality control in manufacturing. The compound's solubility characteristics have been optimized for various delivery systems, addressing formulation challenges frequently encountered with plant-derived actives. These technical advancements support its integration into functional foods and dietary supplements meeting clean-label preferences.

Ongoing clinical research explores the synergistic effects of Bis-5,5-nortrachelogenin with other phytochemicals, responding to market interest in multi-target botanical formulations. Its safety profile, established through in vitro toxicology assessments, positions it favorably for further development. The compound's structure-activity relationship continues to be elucidated through advanced computational modeling techniques.

Industrial applications of CAS 870480-56-1 extend to cosmeceutical formulations, where its skin barrier enhancement properties are being investigated. This aligns with consumer searches for plant-based skincare ingredients with scientifically validated efficacy. Stability studies under various pH conditions support its incorporation into diverse product matrices while maintaining bioactive integrity.

The biosynthesis pathway of Bis-5,5-nortrachelogenin in source plants has become a focus for sustainable production optimization. Biotechnological approaches aim to enhance yields while preserving the compound's stereochemical purity, addressing scalability challenges common to specialized plant metabolites. These developments cater to industry demands for consistent, high-quality botanical extracts.

Emerging data suggests potential applications of 870480-56-1 in metabolic syndrome management, particularly regarding lipid metabolism modulation. These findings respond to growing health concerns and related search trends about natural approaches to metabolic health. The compound's multitarget activity distinguishes it from single-pathway interventions, reflecting the complexity of phytonutrient interactions.

Quality standardization of Bis-5,5-nortrachelogenin preparations involves validated chromatographic methods to ensure batch-to-batch consistency. This technical aspect addresses regulatory requirements and consumer expectations for standardized herbal constituents. The development of analytical reference standards for this compound supports its reliable quantification in complex matrices.

Future research directions for CAS 870480-56-1 include exploration of its epigenetic modulation potential and possible role in cellular resilience mechanisms. These investigations align with cutting-edge trends in preventive health science and respond to scientific community inquiries about next-generation phytochemicals. The compound's unique structural features continue to inspire novel therapeutic hypotheses.